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Abstract

This technical guide provides a comprehensive overview of 2-aminoundecane (also known as
undecan-2-amine or 1-methyldecylamine), a chiral primary amine with significant potential in
chemical synthesis and drug discovery. This document delves into the core chemical and
physical properties of 2-aminoundecane, its stereochemical nature, and detailed protocols for
its synthesis. Furthermore, this guide explores its emerging applications, particularly as a
versatile building block for novel therapeutic agents, leveraging the established biological
activity of related long-chain aliphatic amines. Spectroscopic data for characterization and
critical safety and handling information are also provided for researchers, scientists, and drug
development professionals.

Introduction

2-Aminoundecane is an organic compound belonging to the class of primary aliphatic amines.
Structurally, it consists of an eleven-carbon undecane chain with an amino group (—NH2)
attached to the second carbon atom. The presence of the amino group on a secondary carbon
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introduces a chiral center, making 2-aminoundecane a valuable chiral building block in
asymmetric synthesis. Chiral amines are fundamental components in a vast array of
pharmaceuticals, agrochemicals, and specialty chemicals, with over 40% of commercial drugs
containing this motif.[1][2] The long lipophilic alkyl chain combined with the reactive and polar
amino group imparts amphiphilic properties to the molecule, suggesting potential applications
in areas such as surfactant chemistry and antimicrobial development. This guide aims to
consolidate the technical information available on 2-aminoundecane to support its application
in research and development.

Chemical Structure and Properties

The fundamental identity and key properties of 2-aminoundecane are summarized below,
providing a foundational understanding of its chemical nature.

Molecular Structure and Stereochemistry

The structure of 2-aminoundecane is defined by an eleven-carbon chain with an amine
function at the C2 position. This substitution creates a stereocenter, meaning 2-
aminoundecane exists as a pair of non-superimposable mirror images, or enantiomers: (R)-2-
aminoundecane and (S)-2-aminoundecane.

Figure 1. 2D chemical structure and 3D representation of the (R) and (S) enantiomers of 2-
aminoundecane.

The stereochemistry of a chiral molecule is critical in drug development, as different
enantiomers can exhibit vastly different pharmacological and toxicological profiles. The ability
to synthesize stereochemically pure enantiomers is therefore of paramount importance.

Chemical Identifiers and Physical Properties

A summary of the key identifiers and physical properties for 2-aminoundecane is presented in
Table 1. It is important to note that experimental data for properties such as boiling and melting
points are not readily available in the cited literature; therefore, values are estimated based on
structurally related compounds.
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Property Value Source

IUPAC Name undecan-2-amine [3]
2-Undecanamine, 1-

Synonyms ) [3]
Methyldecylamine

CAS Number 13205-56-6 [3]

Molecular Formula C11Hz2sN [3]

Molecular Weight 171.32 g/mol [3]

N ) Estimated ~225-235 °C (at 760

Boiling Point N/A
mmHg)

Melting Point Not available N/A

Density Predicted: 0.799 + 0.06 g/cm3 [4]

Soluble in common organic
- solvents (e.g., ethanol,
Solubility N/A
chloroform, ethyl acetate).[5][6]

Low solubility in water.

pKa Predicted: 11.13 + 0.35 [4]

Note on Boiling Point Estimation: The boiling point of the parent alkane, undecane, is 196 °C,
and the corresponding ketone, 2-undecanone, is 231 °C.[7][8] Primary amines typically have
boiling points between the corresponding alkane and alcohol/ketone due to hydrogen bonding.
The boiling point of the isomer 6-aminoundecane has been reported as 158 °C at a reduced
pressure of 28 mmHg.[4]

Synthesis of 2-Aminoundecane

The most direct and widely applicable method for the synthesis of 2-aminoundecane is the
reductive amination of 2-undecanone. This method can be adapted to produce the racemic
mixture or, with the use of chiral catalysts or enzymes, can be tailored for enantioselective
synthesis.

General Protocol: Reductive Amination of 2-Undecanone
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Reductive amination involves the reaction of a ketone (2-undecanone) with an amine source
(typically ammonia) to form an imine intermediate, which is then reduced in situ to the desired
primary amine.

Reductive Amination Workflow

Start Materials:
2-Undecanone Step 1 Reaction Setup: Workup:
Ammonia (e.g., NHiOAc) Combine reactants in methanol. Quench reaction with water.
Reducing Agent (e.g., NaBHsCN) Stir at room temperature. Extract with organic solvent.
Solvent (e.g., Methanol)

Purification:

Step 3 Dry organic layer. Step 4 Final Product:
Evaporate solvent. (Racemic) 2-Aminoundecane

Purify by distillation or chromatography.

Step 2

Click to download full resolution via product page
Figure 2. General workflow for the synthesis of 2-aminoundecane via reductive amination.
Step-by-Step Methodology:

e Reaction Setup: To a solution of 2-undecanone (1.0 eq) in a suitable solvent such as
methanol, add an ammonia source, for example, ammonium acetate (excess, e.g., 5-10 eq).

e Imine Formation: Stir the mixture at room temperature to facilitate the formation of the imine
intermediate. The progress of this step can be monitored by techniques like TLC or GC-MS.

e Reduction: Once imine formation is significant, add a reducing agent portion-wise. Sodium
cyanoborohydride (NaBHsCN) is a common choice as it selectively reduces the imine in the
presence of the ketone. Other reducing agents like sodium triacetoxyborohydride or catalytic
hydrogenation (e.g., Hz, Pd/C) can also be employed.

¢ Reaction Monitoring: Continue to stir the reaction at room temperature until the starting
material is consumed, as monitored by an appropriate analytical technique.

o Workup and Extraction: Carefully quench the reaction by adding water or a dilute agueous
acid. Basify the mixture with an aqueous base (e.g., NaOH) to a pH > 11 to ensure the
amine is in its free base form. Extract the aqueous layer multiple times with an organic
solvent (e.qg., diethyl ether or ethyl acetate).
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 Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., Na2SOa4 or
MgSO0a), filter, and concentrate the solvent under reduced pressure. The crude product can
then be purified by vacuum distillation or column chromatography to yield pure 2-
aminoundecane.

Causality Note: The choice of a mild reducing agent like NaBH3CN is crucial to prevent the
reduction of the starting ketone before imine formation is complete, thereby maximizing the
yield of the desired amine.

Enantioselective Synthesis

The synthesis of single enantiomers of 2-aminoundecane is highly desirable for applications in
drug development. Biocatalysis offers a powerful and sustainable approach to achieve high
enantioselectivity.[2]

o Transaminases (TAs): These enzymes can catalyze the transfer of an amino group from a
donor molecule (like isopropylamine) to a prochiral ketone (2-undecanone), producing a
chiral amine with high enantiomeric excess.

o Amine Dehydrogenases (AmDHSs): Engineered AmDHSs can directly convert ketones to chiral
amines using ammonia as the nitrogen source and a cofactor like NAD(P)H for reduction.[1]
This method is highly atom-efficient.

e Imine Reductases (IREDs): These enzymes can asymmetrically reduce a pre-formed or in
situ-generated imine to the chiral amine.[2]

The selection of a specific enzyme and the optimization of reaction conditions (pH,
temperature, substrate loading) are critical for achieving high conversion and enantioselectivity.

Applications in Drug Development and Research

While 2-aminoundecane itself is not a therapeutic agent, its structure serves as a valuable
scaffold and building block in medicinal chemistry.

Antimicrobial and Pharmacological Potential

Long-chain aliphatic amines and their derivatives have been investigated for their antimicrobial
properties. The amphiphilic nature of these molecules allows them to interact with and disrupt
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microbial cell membranes.

» Surfactant and Antimicrobial Activity: Derivatives of 2-aminoundecane, such as (3-C-
glycoside-2-aminoundecanes, have demonstrated antimicrobial activity against both Gram-
positive (e.g., Bacillus subtilis) and Gram-negative bacteria (e.g., Escherichia coli).[1] This
suggests that 2-aminoundecane can serve as a hydrophobic tail in the design of novel
cationic surfactants with potential use as disinfectants or preservatives.

o Precursor for Bioactive Molecules: The related compound, 2-undecanol, has shown activity
against various microbes and nematodes.[9] This provides a rationale for exploring the
pharmacological activities of 2-aminoundecane and its simple derivatives, such as amides
and sulfonamides, which could exhibit a range of biological effects including anticancer, anti-
inflammatory, or antioxidant properties.[10]

Chiral Building Block in Synthesis

The primary utility of 2-aminoundecane in drug discovery is its role as a chiral building block.
The presence of a primary amine allows for a wide range of chemical modifications, enabling
the synthesis of diverse libraries of compounds for high-throughput screening.

2-Aminoundecane as a Synthetic Building Block

(R/S)-2-Aminoundecane

el TN

Amide Formation Sulfonamide Formation N-Alkylation
(R-COCI) (R-SO2CI) (R-X)
Chiral Amides Chiral Sulfonamides Secondary/Tertiary Amines

Click to download full resolution via product page
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Figure 3. Synthetic utility of 2-aminoundecane in generating diverse chemical scaffolds.

The introduction of the chiral 1-methyldecyl group can significantly influence the

pharmacological properties of a target molecule, affecting its binding affinity to biological

targets, membrane permeability, and metabolic stability.

Spectroscopic Analysis

The structural confirmation of 2-aminoundecane relies on standard spectroscopic techniques.

The expected spectral features are summarized in Table 2.

Technique

Expected Features

1H NMR

- -CH(NH2) group: A multiplet around & 2.7-3.0
ppm. - -CHs group at C1: A doublet around &
1.0-1.2 ppm. - -NH2 protons: A broad singlet,
variable chemical shift (& 1.0-3.0 ppm), which
disappears upon D20 exchange. - Alkyl chain (-
CHz-)n: A broad multiplet around 6 1.2-1.4 ppm.
- Terminal -CHs group: A triplet around 6 0.8-0.9

ppm.

13C NMR

- C2 (-CHNHz): & ~45-55 ppm. - C1 (-CHs): &
~20-25 ppm. - Alkyl chain carbons: A series of
peaks between 6 ~22-40 ppm. - Terminal C11 (-
CHs): 6 ~14 ppm.

IR Spectroscopy

- N-H stretch (primary amine): Two
characteristic bands in the region of 3300-3400
cm~! (asymmetric and symmetric stretching). -
N-H bend (scissoring): A band around 1590-
1650 cm~1. - C-H stretch (sp3): Strong
absorptions just below 3000 cm™1 (typically
2850-2960 cm~1).[11]

Mass Spectrometry (EI)

- Molecular lon (M*): Apeak at m/z =171. -
Base Peak: A prominent peak at m/z = 44,
resulting from a-cleavage (loss of the CoHig
radical), forming the [CHsCH=NHz]"* ion.
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Note on NMR Predictions: Predicted chemical shifts are based on general principles of NMR
spectroscopy and analysis of similar aliphatic amines.[12][13][14] Actual values may vary
depending on the solvent and other experimental conditions.

Safety and Handling

2-Aminoundecane is classified as a hazardous substance and requires careful handling in a
laboratory setting.

e GHS Hazard Classification:

o

H302: Harmful if swallowed.[3]

[¢]

H315: Causes skin irritation.[3]

[e]

H318: Causes serious eye damage.[3]

o

H335: May cause respiratory irritation.[3]
o Precautionary Measures:

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles
with side shields or a face shield, and a lab coat.

o Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid
breathing vapors or mist. Avoid contact with skin, eyes, and clothing.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away
from incompatible materials such as strong oxidizing agents and acids.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical.

Conclusion

2-Aminoundecane is a chiral primary amine with a well-defined structure and predictable
chemical reactivity. While experimental data on some of its physical properties are limited, its
synthesis via reductive amination is a robust and scalable method. The true value of 2-
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aminoundecane for the scientific community, particularly for those in drug discovery, lies in its
potential as a versatile chiral building block. Its long alkyl chain and reactive amino group
provide a scaffold for developing novel compounds with potential antimicrobial and other
pharmacological activities. The ability to synthesize its enantiomers selectively through
biocatalytic methods further enhances its utility in creating stereochemically pure active
pharmaceutical ingredients. This guide provides the foundational knowledge necessary for
researchers to safely handle, synthesize, and utilize 2-aminoundecane in their research
endeavors.

References

e Patil, R., Jadhav, M., Salunke-Gawali, S., Lande, D. N., Gejji, S. P., & Chakravarty, D. (2021).
1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. Heliyon, 7(2),
e06044. [Link]

e Sharma, M., & Mangas-Sanchez, J. (2024). Enzymatic Routes for Chiral Amine Synthesis:
Protein Engineering and Process Optimization. ChemBioEng Reviews. [Link]

o ResearchGate. (n.d.). Selected experimental and theoretical 1 H and 13 C NMR shifts (ppm)
of product2. [Link]

e Khong, S. N., & Kwon, O. (2012). Chiral aminophosphines as catalysts for enantioselective
double-Michael indoline syntheses. Molecules, 17(5), 5626-5650. [Link]

e Grogan, G. (2018). Synthesis of chiral amines using redox biocatalysis. Current Opinion in
Chemical Biology, 43, 15-22. [Link]

o ResearchGate. (2021). 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-
diones. [Link]

e Wilson, J. L., & Wishart, D. S. (2024). Accurate Prediction of 1H NMR Chemical Shifts of
Small Molecules Using Machine Learning. Metabolites, 14(5), 291. [Link]

o ResearchGate. (n.d.). Antimicrobial Activity of Undecan-2-one, Undecan-2-ol and Their
Derivatives. [Link]

e LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b082300/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-aminoundecane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b082300/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-aminoundecane-chemical-properties-structure-and-applications
https://www.cell.com/heliyon/fulltext/S2405-8440(21)00293-9
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11202875/
https://www.researchgate.net/figure/Selected-experimental-and-theoretical-1-H-and-13-C-NMR-shifts-ppm-of-product-2_tbl1_344558509
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4091971/
https://www.scihub.se/10.1016/j.cbpa.2017.09.008
https://www.researchgate.net/publication/348612173_1H_and_13C_NMR_chemical_shifts_of_2-n-alkylamino-naphthalene-14-diones
https://www.mdpi.com/2218-1989/14/5/291
https://www.researchgate.net/publication/233767178_Antimicrobial_Activity_of_Undecan-2-one_Undecan-2-ol_and_Their_Derivatives
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(McMurry)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Wikipedia. (n.d.). 2-Undecanone. [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 114476, 2-Undecanamine. [Link]

ChemRxiv. (2025). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm
Accuracy. [Link]

Liu, Y., et al. (2022). Cascade chiral amine synthesis catalyzed by site-specifically co-
immobilized alcohol and amine dehydrogenases. Catalysis Science & Technology, 12(12),
3844-3853. [Link]

Oregon State University. (n.d.). 1H NMR Chemical Shift. [Link]

ResearchGate. (n.d.). Solubility of 2Aminopyridine in Acetone, Chloroform, and Ethyl
Acetate. [Link]

ResearchGate. (2025). Study of the composition of amines using IR spectroscopy. [Link]

PubMed. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in
anticancer drug discovery. [Link]

National Institute of Standards and Technology. (n.d.). Undecane. In NIST Chemistry
WebBook. [Link]

Quora. (2018). Are amines soluble in organic solvents?[Link]

National Institute of Standards and Technology. (n.d.). 2-Undecanone. In NIST Chemistry
WebBook. [Link]

lllinois State University. (2015). Infrared Spectroscopy. [Link]

National Institutes of Health. (n.d.). Antimicrobial and Antioxidant Activities and Effect of 1-
Hexadecene Addition on Palmarumycin C2 and C3 Yields in Liquid Culture of Endophytic
Fungus Berkleasmium sp. Dzf12. [Link]

Journal of Pharmacognosy and Phytochemistry. (2019). Analysis of bioactive compounds in
ethanolic extract of Commelina maculata leaves using GC- MS technique. [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://en.wikipedia.org/wiki/2-Undecanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanamine
https://chemrxiv.org/engage/chemrxiv/article-details/669f6580f13e710c0e783262
https://pubs.rsc.org/en/content/articlelanding/2022/cy/d2cy00570a
https://oregonstate.edu/courses/ch334/ch334-5-6/nmrshifts.htm
https://www.researchgate.net/publication/231016892_Solubility_of_2Aminopyridine_in_Acetone_Chloroform_and_Ethyl_Acetate
https://www.researchgate.net/publication/386612948_Study_of_the_composition_of_amines_using_IR_spectroscopy
https://pubmed.ncbi.nlm.nih.gov/33469255/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1120214&Mask=4
https://www.quora.com/Are-amines-soluble-in-organic-solvents
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112129&Mask=4
https://www.chem.ilstu.edu/che232/resources/Infrared%20Spectroscopy.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4062598/
https://www.phytojournal.com/archives/2019/vol8issue4/PartC/8-3-469-548.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Cheméo. (n.d.). Chemical Properties of 2-Undecanone (CAS 112-12-9). [Link]
» ResearchGate. (n.d.). Solubility of Ammonium Thiocyanate in Different Solvents. [Link]
e OpenStax. (2023). 12.8 Infrared Spectra of Some Common Functional Groups. [Link]

e SciSpace. (n.d.). a 13c nmr and density functional theory study of critical behaviour of binary
water / 2,6-lutidine solution. [Link]

o ResearchGate. (2025). Synthesis of Chiral Scaffolds Based on Polyfunctional Cyclobutane
B-Amino Acids. [Link]

o National Institutes of Health. (n.d.). Scalable and sustainable synthesis of chiral amines by
biocatalysis. [Link]

e Springer. (n.d.). Synthesis and antitumor activity of 2-cyanocinnamic acid amides and their
indole analogues. [Link]

o National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 8163, 2-Undecanone. [Link]

o WebSpectra. (n.d.). IR Absorption Table. [Link]

» National Institutes of Health. (2023). Biocatalysis in Drug Design: Engineered Reductive
Aminases (RedAms) Are Used to Access Chiral Building Blocks with Multiple Stereocenters.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process
Optimization - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.chemeo.com/cid/43-120-2/2-Undecanone
https://www.researchgate.net/publication/231016894_Solubility_of_Ammonium_Thiocyanate_in_Different_Solvents
https://openstax.org/books/organic-chemistry/pages/12-8-infrared-spectra-of-some-common-functional-groups
https://typeset.io/papers/a-13c-nmr-and-density-functional-theory-study-of-critical-25h09w08
https://www.researchgate.net/publication/385078566_Synthesis_of_Chiral_Scaffolds_Based_on_Polyfunctional_Cyclobutane_b-Amino_Acids
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7016203/
https://link.springer.com/article/10.1007/s10593-010-0570-5
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://webspectra.chem.ucla.edu/irtable.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10543621/
https://www.benchchem.com/product/b082300?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11214570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11214570/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. Sci-Hub. Synthesis of chiral amines using redox biocatalysis / Current Opinion in
Chemical Biology, 2018 [sci-hub.sg]

. 2-Undecanamine | C11H25N | CID 114476 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 6-AMINOUNDECANE | 33788-00-0 [chemicalbook.com]

. researchgate.net [researchgate.net]

. quora.com [quora.com]

. 2-Undecanone - Wikipedia [en.wikipedia.org]

. Undecane [webbook.nist.gov]

© 00 ~N oo o A~ W

. researchgate.net [researchgate.net]
10. phytojournal.com [phytojournal.com]
11. chem.libretexts.org [chem.libretexts.org]

12. 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones - PMC
[pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]
14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Aminoundecane:
Chemical Properties, Structure, and Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b082300/docs#an-in-depth-technical-
guide-to-2-aminoundecane-chemical-properties-structure-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://sci-hub.sg/10.1016/j.cbpa.2017.09.008
https://sci-hub.sg/10.1016/j.cbpa.2017.09.008
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9187575.htm
https://www.researchgate.net/publication/244465650_Solubility_of_2Aminopyridine_in_Acetone_Chloroform_and_Ethyl_Acetate
https://www.quora.com/Are-amines-soluble-in-organic-solvents
https://en.wikipedia.org/wiki/2-Undecanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1120214&Type=TBOIL
https://www.researchgate.net/publication/261680361_Antimicrobial_Activity_of_Undecan-2-one_Undecan-2-ol_and_Their_Derivatives
https://www.phytojournal.com/archives/2019/vol8issue4/PartO/8-4-29-216.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://pmc.ncbi.nlm.nih.gov/articles/PMC7848645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7848645/
https://www.researchgate.net/figure/Selected-experimental-and-theoretical-1-H-and-13-C-NMR-shifts-ppm-of-product2_tbl5_351664122
https://www.researchgate.net/publication/348838695_1H_and_13C_NMR_chemical_shifts_of_2-n-alkylamino-naphthalene-14-diones
https://www.benchchem.com/product/b082300/docs#an-in-depth-technical-guide-to-2-aminoundecane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b082300/docs#an-in-depth-technical-guide-to-2-aminoundecane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b082300/docs#an-in-depth-technical-guide-to-2-aminoundecane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b082300/docs#an-in-depth-technical-guide-to-2-aminoundecane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b082300?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

